N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide;hydrochloride
• InChI: InChI=1S/C21H25N3O2S2.ClH/c1-15-10-11-17(26-4)19-20(15)28-21(22-19)24(13-12-23(2)3)18(25)14-27-16-8-6-5-7-9-16;/h5-11H,12-14H2,1-4H3;1H
• InChI Key: NDBLGYRTSBDDRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)N(CCN(C)C)C(=O)CSC3=CC=CC=C3.Cl
• Molecular Formula: C21H26ClN3O2S2
• Molecular Weight: 452.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S2 and its molecular weight is 452.03. The purity is usually 95%.
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Scientific Research Applications

Bioequivalence Studies

Studies such as the one conducted by Annunziato and di Renzo (1993) on a novel non-steroidal anti-inflammatory agent show the importance of assessing the pharmacokinetic parameters of new chemical entities. This study focused on evaluating and comparing pharmacokinetic parameters like Tmax, Cmax, AUC, and t1/2 beta of a compound in healthy volunteers to assess the bioequivalence of different formulations (Annunziato & di Renzo, 1993).

Metabolism and Excretion Analysis

Research on compounds such as [14C]mirabegron demonstrates the importance of understanding the metabolism and excretion profiles of pharmaceutical substances. Takusagawa et al. (2012) characterized the mass balance and metabolite profiles of mirabegron in humans, providing insights into the major metabolic reactions and the recovery of the compound in urine and feces. Such studies are crucial for evaluating the safety and efficacy of new drugs (Takusagawa et al., 2012).

Toxicological Assessments

The potential toxicological impacts of chemical compounds are a critical area of research. For instance, the study of orphenadrine poisoning in a child by Garza et al. (2000) highlights the importance of understanding the toxicological profile and the clinical management of poisoning cases. Such research is vital for developing safety guidelines and treatment protocols for new chemical compounds (Garza et al., 2000).

Allergic Contact Dermatitis from Preservatives

The study by Schnuch et al. (1998) on the role of different preservatives in allergic contact dermatitis underscores the importance of evaluating the allergenic potential of chemical compounds used in cosmetics and personal care products. Identifying allergens and understanding their impact on public health is crucial for the safe formulation of consumer products (Schnuch et al., 1998).